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Compound of Interest

Compound Name: ML224

Cat. No.: B609128 Get Quote

ML224 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and long-term storage of ML224,

a selective TSH receptor (TSHR) antagonist. It also includes troubleshooting guides and

frequently asked questions in a user-friendly format to assist with experimental workflows.

Frequently Asked Questions (FAQs)
1. What is ML224 and what is its primary mechanism of action?

ML224 is a small molecule antagonist of the Thyroid Stimulating Hormone Receptor (TSHR).

Its primary mechanism of action is to block the signaling cascade initiated by the binding of

Thyroid Stimulating Hormone (TSH) to its receptor. This inhibition prevents the downstream

activation of pathways responsible for thyroid hormone production.

2. What are the recommended long-term storage conditions for solid ML224?

Solid ML224 is stable for extended periods when stored under appropriate conditions. For

optimal long-term stability, it is recommended to store the compound as a powder at -20°C.

One supplier suggests a shelf-life of up to 3 years at this temperature. For short-term storage,

0°C is also acceptable.

3. How should I prepare and store ML224 stock solutions?
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It is highly recommended to prepare fresh solutions of ML224 for experiments, as solutions

have been reported to be unstable. If storage of a stock solution is necessary, it should be

prepared in a suitable solvent such as DMSO. To avoid repeated freeze-thaw cycles, which can

lead to degradation, it is best practice to aliquot the stock solution into single-use volumes.

Recommended Storage for Stock Solutions:

-80°C: Use within 6 months.

-20°C: Use within 1 month.

4. What is the solubility of ML224?

ML224 is soluble in Dimethyl Sulfoxide (DMSO) at a concentration of at least 17.05 mg/mL.

Stability and Storage Data
The following table summarizes the recommended storage conditions for ML224. Quantitative

data from long-term stability studies under various conditions are not readily available in the

public domain. Researchers are advised to perform their own stability assessments for their

specific experimental conditions.

Form
Storage
Temperature

Recommended
Duration

Notes

Solid (Powder) -20°
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b609128?utm_src=pdf-body
https://www.benchchem.com/product/b609128?utm_src=pdf-body
https://www.benchchem.com/product/b609128?utm_src=pdf-body
https://www.benchchem.com/product/b609128?utm_src=pdf-body
https://www.benchchem.com/product/b609128#ml224-stability-and-long-term-storage-conditions
https://www.benchchem.com/product/b609128#ml224-stability-and-long-term-storage-conditions
https://www.benchchem.com/product/b609128#ml224-stability-and-long-term-storage-conditions
https://www.benchchem.com/product/b609128#ml224-stability-and-long-term-storage-conditions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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